Cas no 941919-93-3 (N'-(4-chlorophenyl)methyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide)

• Product Name: N'-(4-chlorophenyl)methyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide
• CAS No: 941919-93-3
• MF: C₂₀H₂₀ClN₃O₃
• MW: 385.844103813171
• CID: 5500683
• Update Time: 2025-10-29

N'-(4-chlorophenyl)methyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-N'-[3-(2-oxopiperidin-1-yl)phenyl]oxamide
• N'-(4-chlorophenyl)methyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide

• Inchi： 1S/C20H20ClN3O3/c21-15-9-7-14(8-10-15)13-22-19(26)20(27)23-16-4-3-5-17(12-16)24-11-2-1-6-18(24)25/h3-5,7-10,12H,1-2,6,11,13H2,(H,22,26)(H,23,27)
• InChI Key： QSUJQIDMTHJZAQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)C(NC1=CC=CC(N2CCCCC2=O)=C1)=O

Additional information on N'-(4-chlorophenyl)methyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide

Introduction to N'-(4-chlorophenyl)methyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide (CAS No. 941919-93-3)

N'-(4-chlorophenyl)methyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 941919-93-3, represents a testament to the ongoing advancements in medicinal chemistry and the quest for novel therapeutic agents. The molecular structure of this compound incorporates several key functional groups that contribute to its potential biological activity, making it a subject of intense research interest.

The core structure of N'-(4-chlorophenyl)methyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide consists of a central ethanediamide backbone, which is flanked by two distinct aromatic rings. One of these rings is a 4-chlorophenyl group, while the other is a phenyl ring substituted with a piperidinone moiety at the 3-position. This unique arrangement of functional groups not only imparts specific electronic and steric properties to the molecule but also opens up a wide array of possible interactions with biological targets.

In recent years, there has been a growing interest in the development of small molecule inhibitors that target enzymes involved in cancer progression. The piperidinone moiety in N'-(4-chlorophenyl)methyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide is particularly noteworthy, as it has been shown to exhibit inhibitory activity against several kinases that are overexpressed in various types of cancer. This has led to extensive research into derivatives of this compound, with the aim of optimizing its potency and selectivity.

One of the most compelling aspects of this compound is its potential as a lead structure for the development of new drugs. The combination of the 4-chlorophenyl and piperidinone groups creates a scaffold that can be readily modified through structural analoging. This approach has already yielded several promising derivatives that exhibit improved pharmacokinetic profiles and enhanced binding affinity to their target enzymes. For instance, recent studies have demonstrated that certain analogs of N'-(4-chlorophenyl)methyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide can inhibit the activity of tyrosine kinases, which are critical players in signal transduction pathways associated with tumor growth and metastasis.

The synthesis of N'-(4-chlorophenyl)methyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide presents an intriguing challenge for organic chemists due to its complex architecture. The synthesis typically involves multi-step reactions, including condensation reactions, cyclization processes, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales, facilitating its use in preclinical and clinical studies.

The biological activity of N'-(4-chlorophenyl)methyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide has been extensively studied in vitro and in vivo. Initial screening assays have revealed that this compound exhibits moderate inhibitory activity against several kinases, including those belonging to the EGFR family. These findings have prompted further investigation into its potential therapeutic applications, particularly in the treatment of solid tumors that exhibit high levels of EGFR expression.

One area where this compound shows particular promise is in combination therapy regimens. The ability to target multiple signaling pathways simultaneously can lead to synergistic effects that enhance treatment outcomes. For example, studies have suggested that N'-(4-chlorophenyl)methyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide can be used in conjunction with other kinase inhibitors or chemotherapy agents to improve patient responses. This multimodal approach has the potential to overcome drug resistance mechanisms that often limit the effectiveness of single-agent therapies.

The pharmacokinetic properties of N'-(4-chlorophenyl)methyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide are also an important consideration for its clinical development. Studies have shown that this compound exhibits reasonable oral bioavailability and moderate tissue distribution, suggesting that it may be suitable for systemic administration. However, further research is needed to optimize its metabolic stability and reduce potential side effects associated with prolonged exposure.

In conclusion, N'-(4-chlorophenyl)methyl-N-3-(2-oxopiperidin-1-y]phenylethanediamide (CAS No. 94191993) represents a promising candidate for further development as a therapeutic agent. Its unique structural features and demonstrated biological activity make it an attractive lead structure for drug discovery efforts aimed at targeting cancer-related kinases. As research continues to uncover new insights into its mechanism of action and pharmacological properties, this compound holds significant potential for improving patient outcomes in various disease settings.